Cas no 848153-29-7 (tert-butyl N-(cyclopropylamino)carbamate)

• Product Name: tert-butyl N-(cyclopropylamino)carbamate
• CAS No: 848153-29-7
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• MDL: MFCD24468996
• CID: 1828068
• PubChem ID: 67269188
• Update Time: 2025-11-02

tert-butyl N-(cyclopropylamino)carbamate Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxylic acid, 2-cyclopropyl-, 1,1-dimethylethyl ester
• tert-butyl N-(cyclopropylamino)carbamate
• 1,1-Dimethylethyl 2-cyclopropylhydrazinecarboxylate (ACI)
• FXXNNLJMXTWNNU-UHFFFAOYSA-N
• AKOS027337785
• CS-0114133
• MFCD24468996
• DB-160119
• SY128922
• 848153-29-7
• 1-Boc-2-cyclopropylhydrazine
• F14329
• AS-47564
• t-Butyl 2-cyclopropylhydrazinecarboxylate
• N'-cyclopropyltert-butoxycarbohydrazide
• SCHEMBL2074992
• SB86705
• tert-Butyl 2-cyclopropylhydrazine-1-carboxylate
• tert-Butyl2-cyclopropylhydrazinecarboxylate
• N'-cyclopropyl-hydrazinecarboxylic acid tert-butyl ester
• tert-Butyl 2-cyclopropylhydrazinecarboxylate

• MDL： MFCD24468996
• Inchi： 1S/C8H16N2O2/c1-8(2,3)12-7(11)10-9-6-4-5-6/h6,9H,4-5H2,1-3H3,(H,10,11)
• InChI Key： FXXNNLJMXTWNNU-UHFFFAOYSA-N
• SMILES： O=C(NNC1CC1)OC(C)(C)C

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Hydrazinecarboxylic acids and derivatives Hydrazinecarboxylic acid esters

Additional information on tert-butyl N-(cyclopropylamino)carbamate

Comprehensive Guide to tert-butyl N-(cyclopropylamino)carbamate (CAS No. 848153-29-7): Properties, Applications, and Market Insights

tert-butyl N-(cyclopropylamino)carbamate (CAS No. 848153-29-7) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This carbamate derivative is known for its unique structural properties, making it a valuable intermediate in synthetic chemistry. With the increasing demand for novel drug candidates and crop protection agents, compounds like tert-butyl N-(cyclopropylamino)carbamate are gaining significant attention in the scientific community.

The molecular structure of tert-butyl N-(cyclopropylamino)carbamate features a cyclopropylamino group attached to a carbamate moiety, which is further protected by a tert-butyl group. This configuration enhances its stability and reactivity, making it suitable for various organic synthesis applications. Researchers often explore its potential in developing peptide mimetics and enzyme inhibitors, addressing current challenges in drug discovery.

One of the key applications of tert-butyl N-(cyclopropylamino)carbamate is in the synthesis of pharmaceutical intermediates. Its role in constructing complex molecules has been highlighted in recent studies focusing on anticancer agents and antiviral drugs. Given the global emphasis on healthcare innovation, this compound aligns with trends such as personalized medicine and targeted therapy, which are frequently searched topics in scientific databases.

In agrochemical research, tert-butyl N-(cyclopropylamino)carbamate serves as a precursor for developing crop protection chemicals. With the growing need for sustainable agriculture, researchers are investigating its derivatives for pest resistance and herbicidal activity. These applications resonate with current discussions on food security and environmentally friendly pesticides, making it a relevant topic for industry stakeholders.

The market for tert-butyl N-(cyclopropylamino)carbamate is expanding, driven by advancements in green chemistry and process optimization. Manufacturers are focusing on scalable synthesis methods to meet the rising demand from pharmaceutical and agrochemical sectors. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to ensure high purity and consistency, which are critical for regulatory compliance.

From a regulatory perspective, tert-butyl N-(cyclopropylamino)carbamate is generally regarded as safe for research purposes when handled under standard laboratory conditions. However, users must adhere to chemical safety protocols to minimize risks associated with exposure. Proper storage in airtight containers and avoidance of moisture are recommended to maintain its stability.

Future research on tert-butyl N-(cyclopropylamino)carbamate is likely to explore its potential in bioconjugation and prodrug design, areas that are gaining traction in modern therapeutics. Additionally, collaborations between academia and industry could accelerate the development of new applications, further solidifying its position in the fine chemicals market.

In summary, tert-butyl N-(cyclopropylamino)carbamate (CAS No. 848153-29-7) is a versatile compound with significant implications for drug development and agricultural science. Its unique properties and broad applicability make it a subject of ongoing research, aligning with global trends in healthcare innovation and sustainable agriculture. For researchers and industry professionals, understanding its potential is essential for leveraging its benefits in various scientific endeavors.